Cas no 2171227-70-4 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid
• CAS No: 2171227-70-4
• MF: C₂₄H₂₄N₂O₅
• MW: 420.457766532898
• CID: 6570460
• PubChem ID: 165503355
• Update Time: 2025-08-05

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid
• 2171227-70-4
• EN300-1486468
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(prop-2-yn-1-yl)butanamido]acetic acid

• Inchi： 1S/C24H24N2O5/c1-3-13-26(14-22(27)28)23(29)21(4-2)25-24(30)31-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h1,5-12,20-21H,4,13-15H2,2H3,(H,25,30)(H,27,28)/t21-/m1/s1
• InChI Key： YUZRIOJDFKIBJK-OAQYLSRUSA-N
• SMILES： O(C(N[C@@H](C(N(CC#C)CC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 420.16852187g/mol
• Monoisotopic Mass: 420.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic Acid (CAS No. 2171227-70-4): An Overview

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid (CAS No. 2171227-70-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-amino acid derivative, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structure and functional groups make it an essential building block for the development of novel therapeutic agents.

The chemical structure of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the correct sequence of amino acids. The presence of the propargyl amide group adds further versatility, allowing for click chemistry reactions and the introduction of additional functional groups.

Recent studies have highlighted the potential applications of this compound in various areas of biomedical research. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that the Fmoc group plays a crucial role in modulating the biological activity of the molecule, enhancing its efficacy and selectivity.

In another study, researchers at the University of California, San Francisco, explored the use of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid in the development of targeted drug delivery systems. The propargyl amide group was utilized to conjugate the compound with targeting ligands, enabling selective delivery to specific cell types. This approach has shown promise in improving the therapeutic index and reducing side effects associated with conventional treatments.

The synthetic route for 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid involves several well-established chemical transformations. The initial step typically involves the protection of an amino acid with Fmoc chloride, followed by coupling with propargylamine using a coupling reagent such as HATU or EDC·HCl. Subsequent deprotection steps can be carried out using standard conditions, such as treatment with piperidine in dimethylformamide (DMF).

The purity and quality of this compound are critical for its successful application in research and development. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to ensure that the final product meets stringent purity standards. These analytical techniques also help in characterizing any impurities or by-products that may form during synthesis.

In conclusion, 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid (CAS No. 2171227-70-4) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for the development of novel therapeutic agents and targeted drug delivery systems. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.